Cas no 1223035-91-3 (2-(5-chloro-1-methylbenzimidazol-2-yl)sulfanyl-N-(1-cyanocyclopentyl)acetamide)

• Product Name: 2-(5-chloro-1-methylbenzimidazol-2-yl)sulfanyl-N-(1-cyanocyclopentyl)acetamide
• CAS No: 1223035-91-3
• MF: C₁₆H₁₇ClN₄OS
• MW: 348.850380659103
• CID: 5793052
• PubChem ID: 47046571
• Update Time: 2025-10-29

2-(5-chloro-1-methylbenzimidazol-2-yl)sulfanyl-N-(1-cyanocyclopentyl)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS008137929
• 2-[(5-chloro-1-methyl-1H-1,3-benzodiazol-2-yl)sulfanyl]-N-(1-cyanocyclopentyl)acetamide
• EN300-26687569
• 1223035-91-3
• Z449859250
• 2-(5-chloro-1-methylbenzimidazol-2-yl)sulfanyl-N-(1-cyanocyclopentyl)acetamide

• Inchi： 1S/C16H17ClN4OS/c1-21-13-5-4-11(17)8-12(13)19-15(21)23-9-14(22)20-16(10-18)6-2-3-7-16/h4-5,8H,2-3,6-7,9H2,1H3,(H,20,22)
• InChI Key： ZYYNNBSDPKITHB-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=C(N2C)SCC(NC1(C#N)CCCC1)=O

Computed Properties

• Exact Mass: 348.0811600g/mol
• Monoisotopic Mass: 348.0811600g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 96Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-(5-chloro-1-methylbenzimidazol-2-yl)sulfanyl-N-(1-cyanocyclopentyl)acetamide

Comprehensive Overview of 2-(5-chloro-1-methylbenzimidazol-2-yl)sulfanyl-N-(1-cyanocyclopentyl)acetamide (CAS No. 1223035-91-3)

2-(5-chloro-1-methylbenzimidazol-2-yl)sulfanyl-N-(1-cyanocyclopentyl)acetamide (CAS No. 1223035-91-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a benzimidazole core and a cyanocyclopentyl moiety, making it a subject of interest for its potential biological activities. Researchers are particularly intrigued by its structural similarity to known enzyme inhibitors and receptor modulators, which could pave the way for novel therapeutic applications.

The compound's molecular formula and structural complexity contribute to its versatility in drug discovery. With the increasing demand for targeted therapies and precision medicine, 2-(5-chloro-1-methylbenzimidazol-2-yl)sulfanyl-N-(1-cyanocyclopentyl)acetamide is being explored for its potential role in addressing unmet medical needs. Its sulfanyl and acetamide functional groups are key to its interactions with biological targets, a topic frequently searched by professionals in medicinal chemistry and biopharmaceuticals.

In the context of agrochemical innovation, this compound's chloro and methyl substitutions are being studied for their efficacy in crop protection. As sustainability becomes a global priority, researchers are investigating whether 2-(5-chloro-1-methylbenzimidazol-2-yl)sulfanyl-N-(1-cyanocyclopentyl)acetamide can contribute to eco-friendly pest control solutions. This aligns with trending searches on green chemistry and biodegradable agrochemicals.

The synthetic pathway for CAS No. 1223035-91-3 involves multi-step organic reactions, including condensation and cyclization processes. Detailed spectroscopic data (e.g., NMR, HPLC, and mass spectrometry) are available for quality verification, a common requirement in pharmaceutical compliance and material characterization. These aspects are highly relevant to laboratories focusing on API development and QC/QA protocols.

From a commercial perspective, the compound's patent landscape and supply chain dynamics are critical for stakeholders. With growing interest in custom synthesis and contract manufacturing, 2-(5-chloro-1-methylbenzimidazol-2-yl)sulfanyl-N-(1-cyanocyclopentyl)acetamide represents a niche opportunity for fine chemical suppliers. This resonates with industry searches for high-purity intermediates and scalable synthesis methods.

Ongoing studies are evaluating the compound's ADME properties (Absorption, Distribution, Metabolism, Excretion) and toxicological profile, which are essential for preclinical development. These investigations address frequently asked questions about drug-likeness and safety thresholds in early-stage research. The integration of computational modeling tools has further accelerated its characterization, a trend highlighted in cheminformatics discussions.

In summary, 2-(5-chloro-1-methylbenzimidazol-2-yl)sulfanyl-N-(1-cyanocyclopentyl)acetamide (CAS No. 1223035-91-3) exemplifies the intersection of structural innovation and applied science. Its potential spans multiple domains, from small-molecule therapeutics to sustainable agriculture, making it a compelling subject for researchers and industry professionals alike. As scientific databases and AI-driven drug discovery platforms expand, this compound's relevance in high-throughput screening workflows is expected to grow.